Cas no 339011-70-0 ((2,4-DICHLOROPHENYL)[8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHANONE)

• Product Name: (2,4-DICHLOROPHENYL)[8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHANONE
• CAS No: 339011-70-0
• MF: C₂₀H₁₉Cl₂N₃O₄
• MW: 436.288563013077
• CID: 5175630
• Update Time: 2025-07-25

(2,4-DICHLOROPHENYL)[8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHANONE Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLOROPHENYL)[8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHANONE
• 4-(2,4-dichlorobenzoyl)-8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decane
• (2,4-dichlorophenyl)-[8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]decan-4-yl]methanone
• Oprea1_501111

• Inchi： 1S/C20H19Cl2N3O4/c21-14-1-6-17(18(22)13-14)19(26)24-11-12-29-20(24)7-9-23(10-8-20)15-2-4-16(5-3-15)25(27)28/h1-6,13H,7-12H2
• InChI Key： HBJBKFYIENMCOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCOC21CCN(C1C=CC(=CC=1)[N+](=O)[O-])CC2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 615
• XLogP3: 4.4
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (2,4-DICHLOROPHENYL)[8-(4-NITROPHENYL)-1-OXA-4,8-DIAZASPIRO[4.5]DEC-4-YL]METHANONE

Research Brief on (2,4-Dichlorophenyl)[8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]dec-4-yl]methanone (CAS: 339011-70-0)

Recent studies on the compound (2,4-dichlorophenyl)[8-(4-nitrophenyl)-1-oxa-4,8-diazaspiro[4.5]dec-4-yl]methanone (CAS: 339011-70-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This spirocyclic compound has garnered attention due to its unique structural features and promising pharmacological properties. Researchers have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

The compound's structure, featuring a spiro[4.5]decane core with a 1-oxa-4,8-diazaspiro moiety, has been identified as a key scaffold for modulating specific biological targets. Recent synthetic efforts have improved the yield and purity of 339011-70-0, enabling more extensive pharmacological evaluations. Computational modeling and X-ray crystallography studies have provided insights into its binding interactions with target proteins, suggesting potential applications in neurodegenerative diseases and cancer therapy.

In vitro studies have demonstrated that 339011-70-0 exhibits significant activity against certain kinase enzymes, which are implicated in cell proliferation and inflammation. Preliminary results indicate that the compound shows selective inhibition of specific kinase isoforms, reducing off-target effects. These findings position 339011-70-0 as a promising candidate for further development as a targeted therapeutic agent.

Recent advancements in formulation technology have addressed previous challenges related to the compound's solubility and bioavailability. Novel delivery systems, including nanoparticle-based carriers, have enhanced the pharmacokinetic profile of 339011-70-0, improving its therapeutic potential. These developments are particularly relevant for oral administration, which is critical for patient compliance in chronic disease management.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents. Synergistic effects have been observed in certain cancer cell lines, suggesting that 339011-70-0 may enhance the efficacy of conventional treatments while reducing their systemic toxicity. These findings warrant further investigation in preclinical models.

The safety profile of 339011-70-0 has been evaluated in recent toxicology studies, which have shown favorable results at therapeutic doses. Metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, with no evidence of toxic metabolite formation. These characteristics support its progression toward clinical development.

Future research directions include the exploration of structural analogs to optimize the compound's pharmacological properties and the investigation of its potential applications in additional therapeutic areas. The unique spirocyclic architecture of 339011-70-0 continues to inspire medicinal chemistry efforts aimed at developing novel bioactive molecules with improved target specificity and reduced side effects.